Cas no 725212-84-0 (3-{[3-(aminomethyl)piperidin-1-yl]methyl}benzonitrile)

• Product Name: 3-{[3-(aminomethyl)piperidin-1-yl]methyl}benzonitrile
• CAS No: 725212-84-0
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 4775003
• Update Time: 2025-10-20

3-{[3-(aminomethyl)piperidin-1-yl]methyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[3-(aminomethyl)-1-piperidinyl]methyl]-
• 3-{[3-(aminomethyl)piperidin-1-yl]methyl}benzonitrile

• Inchi： 1S/C14H19N3/c15-8-12-3-1-4-13(7-12)10-17-6-2-5-14(9-16)11-17/h1,3-4,7,14H,2,5-6,9-11,16H2
• InChI Key： FUJRFKWLRTXOMB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CN2CCCC(CN)C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-{[3-(aminomethyl)piperidin-1-yl]methyl}benzonitrile

Comprehensive Overview of 3-{[3-(aminomethyl)piperidin-1-yl]methyl}benzonitrile (CAS No. 725212-84-0)

3-{[3-(aminomethyl)piperidin-1-yl]methyl}benzonitrile, with the CAS number 725212-84-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine and benzonitrile structural motifs, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its aminomethyl functional group, which enhances its reactivity and binding affinity in biological systems.

In recent years, the demand for piperidine derivatives and benzonitrile-based compounds has surged, driven by their versatility in synthesizing novel therapeutic agents. The compound 725212-84-0 is frequently discussed in the context of central nervous system (CNS) drug development, as its structural features align with targets like neurotransmitter receptors and enzymes. This has led to increased searches for terms such as "piperidine in drug design" and "benzonitrile applications in medicine," reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, 3-{[3-(aminomethyl)piperidin-1-yl]methyl}benzonitrile offers a robust scaffold for further modifications. Its aminomethyl group allows for facile derivatization, making it a valuable intermediate in the preparation of more complex molecules. Laboratories focusing on high-throughput screening and combinatorial chemistry often prioritize such compounds due to their potential to yield bioactive leads. This aligns with trending search queries like "building blocks for drug discovery" and "piperidine synthesis techniques."

The compound's physicochemical properties, including its solubility and stability, are critical for its utility in pharmaceutical formulations. Studies have highlighted its compatibility with various solvents, which is essential for drug delivery systems. Additionally, its low toxicity profile in preliminary assays makes it a candidate for further preclinical evaluation. These attributes resonate with industry professionals searching for "safe chemical intermediates" and "non-toxic piperidine derivatives."

In the realm of computational chemistry, 725212-84-0 has been modeled to predict its interactions with biological targets. Molecular docking studies suggest its potential as a ligand for G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. This has spurred interest in keywords like "GPCR ligand design" and "in silico screening of piperidines," underscoring the compound's intersection with cutting-edge technologies.

As the pharmaceutical industry continues to explore targeted therapies, compounds like 3-{[3-(aminomethyl)piperidin-1-yl]methyl}benzonitrile are poised to play a pivotal role. Its dual functionality—combining a piperidine core with a benzonitrile moiety—provides a strategic advantage in designing molecules with enhanced selectivity and efficacy. This aligns with the growing emphasis on precision medicine and personalized drug development, topics frequently searched by professionals and academics alike.

In conclusion, CAS No. 725212-84-0 represents a promising candidate in the evolving landscape of medicinal chemistry. Its structural complexity, coupled with its potential applications in CNS disorders and GPCR modulation, positions it as a compound of enduring interest. For researchers and industry stakeholders, understanding its properties and applications is essential to leveraging its full potential in innovative drug design.